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Abstract
While sulfur dioxide (SO₂) and hydrogen sulfide (H₂S) are the most commonly measured and

abundant sulfur species in terrestrial volcanic gases, the diatomic molecule disulfur (S₂)

represents a critical, yet often overlooked, component of high-temperature volcanic

emanations. This technical guide delves into the natural occurrence of disulfur in volcanic

environments, focusing on the thermodynamic principles that govern its formation, the

theoretical models that predict its abundance, and the potential experimental methodologies for

its detection. Although direct quantitative measurements of S₂ in terrestrial volcanic plumes are

scarce, thermochemical modeling, particularly for low-pressure environments such as those on

the Moon, indicates that S₂ can be a dominant sulfur species under specific conditions.

Understanding the transient chemistry of S₂ is crucial for a complete picture of volcanic sulfur

cycles and their atmospheric and environmental impacts.

Introduction: The Sulfur Speciation in Volcanic
Gases
Volcanic gases are complex mixtures of volatile compounds released from magma. The

primary constituents are typically water vapor (H₂O) and carbon dioxide (CO₂), followed by

sulfur species. The oxidation state of the magma and the temperature and pressure of

degassing are the principal factors controlling the speciation of sulfur.[1] In high-temperature
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(>600°C) volcanic gases, sulfur is predominantly present as sulfur dioxide (SO₂) and hydrogen

sulfide (H₂S).[2] However, at very high temperatures and low pressures, other sulfur allotropes,

including disulfur (S₂), can become thermodynamically favorable.

Disulfur is a violet gas and is the dominant species in sulfur vapor above 720°C.[3] While its

presence in the atmosphere of Jupiter's moon Io has been confirmed, its direct detection and

quantification in terrestrial volcanic plumes remain a significant challenge.[3] This guide

synthesizes the current understanding of S₂ in volcanic systems, drawing from theoretical

models and potential analytical techniques.

Thermochemical Modeling of Disulfur Occurrence
The prediction of the chemical composition of volcanic gases at equilibrium is primarily

achieved through thermochemical modeling. This approach minimizes the Gibbs free energy of

the system for a given set of elemental compositions, temperatures, and pressures.[4][5][6]

Methodology: Gibbs Free Energy Minimization
The equilibrium composition of a multi-component gas mixture is the state with the minimum

total Gibbs free energy (G). The total Gibbs free energy of the system is the sum of the

chemical potentials of all species present. For a given temperature, pressure, and bulk

elemental composition, computational software, such as HSC Chemistry, calculates the molar

fractions of all possible gaseous species that satisfy this minimum energy condition.[7][8]

The standard Gibbs free energy of formation (ΔG°f) is a key thermodynamic parameter used in

these calculations.[9][10] For any chemical reaction, the change in Gibbs free energy (ΔG)

determines the spontaneity of the process. At equilibrium, ΔG = 0.

Modeled Abundance of Disulfur
Thermochemical modeling of lunar volcanic gases, which erupt in a near-vacuum environment,

has shown that S₂ can be a major sulfur species, alongside H₂ and CO.[11] This is attributed to

the extremely low pressures which favor the dissociation of more complex sulfur molecules.

For terrestrial volcanoes, the higher atmospheric pressure generally favors the formation of

SO₂ and H₂S. However, within the high-temperature core of a volcanic vent or in the initial,
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undiluted plume, conditions may exist where S₂ is a significant, albeit transient, species. The

relative abundance of S₂, SO₂, and H₂S is governed by a series of chemical equilibria.

Chemical Pathways of Disulfur Formation and
Consumption
The formation and destruction of S₂ in volcanic gases are dictated by a network of chemical

reactions influenced by temperature, pressure, and the local redox environment.

Key Chemical Equilibria
The interplay between the primary sulfur species can be represented by the following key

reactions:

Reaction between H₂S and SO₂: This is a fundamental reaction in volcanic gas chemistry

that can lead to the formation of elemental sulfur. At high temperatures, this can include S₂.

2H₂S(g) + SO₂(g) ⇌ 3/x Sₓ(g) + 2H₂O(g) (where x can be 2, 8, etc.)[12]

Thermal Decomposition of H₂S: At very high temperatures, hydrogen sulfide can decompose

to form S₂. 2H₂S(g) ⇌ 2H₂(g) + S₂(g)[13]

Equilibrium with other Sulfur Allotropes: Disulfur exists in equilibrium with other sulfur

allotropes, with the equilibrium shifting towards smaller molecules at higher temperatures.

S₈(g) ⇌ 4S₂(g)

The following diagram illustrates the central role of S₂ in the high-temperature sulfur system in

volcanic gases.
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Figure 1: Simplified reaction pathways involving disulfur (S₂) in high-temperature volcanic gases.

H₂S

SO₂
Oxidation

S₂
High T Decomposition

Reaction

Reduction

Reaction

Reaction with H₂

Re-equilibration

Re-equilibration

S₈
Low T Association

High T Dissociation

Click to download full resolution via product page

Figure 1: Simplified reaction pathways involving disulfur (S₂) in high-temperature volcanic
gases.

Quantitative Data on Sulfur Species in Volcanic
Gases
While direct measurements of S₂ are lacking for terrestrial volcanoes, extensive data exists for

SO₂ and H₂S. The following tables summarize typical concentrations and ratios of these major

sulfur species from various volcanic settings. The values for S₂ are based on thermochemical

modeling and represent theoretical equilibrium concentrations under specific conditions.

Table 1: Typical Concentrations of Major Sulfur Species in High-Temperature Volcanic

Fumaroles
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Gas Species
Concentration
Range (mol %)

Volcano/Setting
Example

Data Source Type

SO₂ 0.1 - 15 Etna, Kilauea
Direct Sampling,

Remote Sensing

H₂S 0.01 - 5 Vulcano, White Island Direct Sampling

S₂
<0.1 (terrestrial,

modeled)

High-T Fumaroles

(model)

Thermochemical

Modeling

S₂
up to 5 (lunar,

modeled)

Lunar Fire Fountains

(model)

Thermochemical

Modeling[11]

Table 2: Molar Ratios of Sulfur Species in Volcanic Gases

Ratio Typical Value Range Significance

SO₂/H₂S 0.1 - 50
Indicator of redox conditions

and temperature

CO₂/S_total 1 - 30
Indicator of magma source

depth

S₂/SO₂ Highly variable (modeled)
Dependent on temperature,

pressure, and redox state

S₂/H₂S Highly variable (modeled)
Dependent on temperature,

pressure, and redox state

*Note: S₂ values are theoretical and highly dependent on model parameters.

Experimental Protocols for Detection of Disulfur
The direct detection of S₂ in the harsh environment of a volcanic plume is technically

challenging due to its high reactivity and the presence of other spectrally interfering species.

However, several spectroscopic techniques hold promise.

Raman Spectroscopy
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Principle: Raman spectroscopy is a non-destructive technique that identifies molecules based

on their unique vibrational modes. When a laser interacts with a molecule, it can scatter light

inelastically, resulting in a shift in the wavelength of the scattered light that corresponds to the

vibrational energy levels of the molecule. Disulfur has a characteristic S-S stretching vibration.

[3]

Experimental Protocol:

Instrumentation: A high-power, frequency-doubled Nd:YAG laser (532 nm) can be used as

the excitation source. The scattered light is collected in a backscattering geometry.[14]

Sample Interface: For in-situ measurements, a fiber-optic probe coupled to a portable

Raman spectrometer can be positioned to analyze the gas composition of a fumarole. The

probe head must be constructed from materials resistant to high temperatures and corrosive

gases.

Data Acquisition: Stokes and Anti-Stokes Raman spectra are collected. The S₂ molecule is

expected to show a distinct Raman peak.

Analysis: The position and intensity of the S₂ peak can be used for identification and, with

appropriate calibration, quantification. The ratio of the Stokes to Anti-Stokes signal intensity

can also be used to determine the temperature of the gas.[14]

The following diagram illustrates a potential workflow for the detection of S₂ using Raman

spectroscopy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1233692?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hydrogen_sulfide
https://kops.uni-konstanz.de/server/api/core/bitstreams/072d5b4c-0819-4763-a362-3082962136f1/content
https://kops.uni-konstanz.de/server/api/core/bitstreams/072d5b4c-0819-4763-a362-3082962136f1/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Experimental workflow for in-situ detection of S₂ in volcanic gases using Raman spectroscopy.
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Figure 2: Experimental workflow for in-situ detection of S₂ in volcanic gases using Raman
spectroscopy.

UV-Vis Absorption Spectroscopy
Principle: Disulfur exhibits a characteristic absorption spectrum in the ultraviolet-visible (UV-

Vis) range. By passing a beam of UV-Vis light through a volcanic plume and measuring the

amount of light absorbed at different wavelengths, the concentration of S₂ can be determined

using the Beer-Lambert law. This is the same principle used in Differential Optical Absorption

Spectroscopy (DOAS) for the measurement of SO₂.[15][16]
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Experimental Protocol:

Instrumentation: A UV-Vis light source (e.g., a deuterium or xenon arc lamp) and a

spectrometer with a suitable detector are required.

Measurement Geometry: For remote sensing, a DOAS setup can be used, where scattered

sunlight serves as the light source. For in-situ measurements, an open-path or extractive cell

configuration can be employed, where the light beam is passed through the volcanic gas.[17]

Data Acquisition: High-resolution absorption spectra of the volcanic plume are recorded. A

reference spectrum of the light source through a clear atmospheric path is also required.

Analysis: The differential absorption spectrum is calculated by dividing the plume spectrum

by the reference spectrum. This spectrum is then fitted with the known absorption cross-

sections of S₂ and other interfering species (like SO₂) to retrieve their column densities.

Conclusion
The diatomic molecule S₂ is a theoretically significant, yet analytically elusive, component of

high-temperature volcanic gases. While direct observational data from terrestrial volcanoes are

currently lacking, thermochemical modeling provides a robust framework for predicting its

occurrence, particularly under conditions of high temperature and low pressure. The

development and application of advanced in-situ analytical techniques, such as high-

temperature Raman and UV-Vis spectroscopy, are crucial for validating these models and for

achieving a more complete understanding of the complex sulfur chemistry within volcanic

systems. Further research into the kinetics of S₂ reactions is also necessary to fully constrain

its role as a transient species in volcanic plumes and its contribution to the global sulfur cycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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